Cas no 2172072-97-6 (3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile)

• Product Name: 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile
• CAS No: 2172072-97-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6358260
• PubChem ID: 165444333
• Update Time: 2025-10-24

3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile
• 2172072-97-6
• EN300-1653483

• Inchi： 1S/C8H14N2O/c1-11-8(6-10)4-7(5-8)2-3-9/h7H,2-5,9H2,1H3
• InChI Key： AZNVOKISHPLQDU-UHFFFAOYSA-N
• SMILES： O(C)C1(C#N)CC(CCN)C1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59Ų

Additional information on 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile

Exploring 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile (CAS No. 2172072-97-6): A Comprehensive Overview

In the realm of specialized organic compounds, 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile (CAS No. 2172072-97-6) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its cyclobutane core, methoxy group, and cyano functionality, has garnered attention in pharmaceutical and materials science research. Its molecular architecture, combining rigidity with functional versatility, makes it a compelling subject for synthetic chemists and researchers alike.

The 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile structure features a cyclobutane ring, a four-membered carbon ring known for its strain and reactivity. The incorporation of a methoxy group (-OCH3) at the 1-position and a cyano group (-CN) at the same carbon introduces polarity and electron-withdrawing effects, which can influence the compound's reactivity and interactions. The 2-aminoethyl side chain further enhances its utility as a building block for more complex molecules, particularly in drug discovery and agrochemical development.

Recent trends in organic synthesis highlight a growing demand for strained ring systems like cyclobutanes, which are increasingly valued for their ability to modulate pharmacokinetic properties in drug candidates. Searches for "strained ring compounds in drug design" and "functionalized cyclobutane derivatives" have surged, reflecting the scientific community's focus on these motifs. 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile aligns perfectly with this trend, offering a scaffold that balances stability and reactivity.

From a synthetic perspective, the preparation of 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile often involves multi-step sequences, including cycloaddition reactions or ring-closing strategies to form the cyclobutane core. The introduction of the cyano group typically employs nucleophilic substitution or cyanation protocols, while the methoxy and aminoethyl functionalities may be installed via protective group chemistry or reductive amination. Researchers frequently search for "efficient synthesis of nitrile-containing cyclobutanes" or "aminoethyl group incorporation methods," underscoring the technical challenges and interest in this area.

In pharmaceutical contexts, 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile serves as a versatile intermediate. Its nitrile group can be transformed into carboxylic acids, amides, or tetrazoles, expanding its utility in medicinal chemistry. The aminoethyl moiety provides a handle for further derivatization, enabling linkage to pharmacophores or targeting groups. Online queries such as "nitrile-to-tetrazole conversion in drug discovery" and "cyclobutane-based bioactive molecules" reflect the compound's relevance to cutting-edge research.

Beyond pharmaceuticals, this compound's properties make it intriguing for materials science. The cyclobutane ring's rigidity could contribute to polymer stability, while the polar functional groups might enhance solubility or interfacial interactions. Searches for "high-performance polymers with strained rings" or "functional nitriles in material applications" indicate overlapping interests that could drive further exploration of 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile in this field.

Analytical characterization of 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile typically involves techniques like NMR spectroscopy (to confirm the cyclobutane structure and substitution pattern), mass spectrometry (for molecular weight verification), and IR spectroscopy (to identify the nitrile and amine functionalities). These methods align with frequent search terms like "NMR analysis of strained cyclic compounds" and "characterization of multifunctional nitriles," highlighting the compound's analytical complexity and the need for robust protocols.

As research into 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile progresses, its potential applications continue to expand. Whether as a building block for novel therapeutics, a component in advanced materials, or a subject of mechanistic studies, this compound exemplifies the intersection of fundamental chemistry and applied science. With increasing online inquiries about "emerging cyclobutane derivatives" and "multifunctional small molecules in research," 3-(2-aminoethyl)-1-methoxycyclobutane-1-carbonitrile remains a compound to watch in the evolving landscape of chemical innovation.